Cas no 1233958-30-9 (4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline)
4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline
-
- Inchi: 1S/C10H13FN2O3/c1-16-6-2-5-12-9-4-3-8(11)7-10(9)13(14)15/h3-4,7,12H,2,5-6H2,1H3
- InChI Key: NURFPKSLGBCWOM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])NCCCOC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 223
- XLogP3: 2.6
- Topological Polar Surface Area: 67.1
4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 063345-1g |
4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline |
1233958-30-9 | 95% | 1g |
£250.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1772574-1g |
4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline |
1233958-30-9 | 98% | 1g |
¥16362.00 | 2024-08-09 | |
| Crysdot LLC | CD12170356-1g |
4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline |
1233958-30-9 | 95+% | 1g |
$309 | 2024-07-23 |
4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline
Professional Introduction to Compound with CAS No. 1233958-30-9 and Product Name: 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline
The compound with CAS No. 1233958-30-9, identified by the product name 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of aromatic amines that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a nitro group, contribute to its unique chemical reactivity and biological activity, making it a valuable candidate for further investigation.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity, which are critical factors in drug design. The fluoro group in 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline is strategically positioned to interact with biological targets, thereby modulating their function. This has led to increased interest in understanding how such modifications influence the compound's overall pharmacokinetic profile.
The nitro group in the molecule is another key feature that contributes to its reactivity and potential therapeutic applications. Nitroaromatic compounds are well-documented for their role in various biological processes, including inflammation, neurotransmission, and cancer cell proliferation. The electron-withdrawing nature of the nitro group can significantly alter the electronic properties of the aromatic ring, influencing its interactions with enzymes and receptors. This makes 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline a promising candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the importance of fluorinated anilines in developing novel therapeutic agents. For instance, research has demonstrated that fluorinated anilines can exhibit potent anti-inflammatory and antitumor activities. The structural motif present in 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline aligns well with these findings, suggesting potential applications in treating inflammatory diseases and cancer. The presence of both a fluoro and a nitro substituent may synergistically enhance the compound's biological activity, offering new insights into rational drug design.
The 3-methoxypropyl side chain in the molecule adds another layer of complexity, influencing its solubility, lipophilicity, and overall pharmacokinetic behavior. Methoxyalkyl chains are commonly used in drug development to improve membrane permeability and reduce toxicity. By incorporating this moiety, 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline may exhibit improved pharmacokinetic properties compared to its unmodified counterparts. This has prompted researchers to investigate its potential as a lead compound for further optimization.
In academic research, 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline has been explored as a precursor for synthesizing more complex derivatives with enhanced biological activity. The combination of a fluoro, nitro, and methoxypropyl group provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic targets. Such flexibility is highly valued in drug discovery programs, where lead optimization is often required to achieve desired pharmacological effects.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of fluorine atoms into aromatic rings typically requires specialized methodologies to ensure high yield and purity. Similarly, the incorporation of nitro groups necessitates careful control of reaction conditions to avoid unwanted side products. These synthetic challenges underscore the importance of skilled chemists in developing novel therapeutic agents.
From a commercial perspective, compounds like 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline are of interest to pharmaceutical companies due to their potential therapeutic value. Companies invest heavily in research and development to identify new drug candidates that can address unmet medical needs. The unique structural features of this compound make it an attractive candidate for further investigation, potentially leading to new treatments for various diseases.
The regulatory landscape also plays a crucial role in determining the commercial viability of such compounds. Regulatory agencies require extensive data on safety and efficacy before approving new drugs for clinical use. Therefore, ongoing research into 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline is essential to gather the necessary evidence for regulatory submissions.
In conclusion, 4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline (CAS No. 1233958-30-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluoro, nitro, and methoxypropyl group, make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a vital role in the development of novel therapeutic agents.
1233958-30-9 (4-Fluoro-N-(3-methoxypropyl)-2-nitroaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)